Cas no 1354960-77-2 (1-methoxy-2-(propane-1-sulfonyl)benzene)

• Product Name: 1-methoxy-2-(propane-1-sulfonyl)benzene
• CAS No: 1354960-77-2
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• MDL: MFCD20502246
• CID: 5179249
• Update Time: 2025-06-12

1-methoxy-2-(propane-1-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(propylsulfonyl)-
• 1-methoxy-2-(propane-1-sulfonyl)benzene

• MDL： MFCD20502246
• Inchi： 1S/C10H14O3S/c1-3-8-14(11,12)10-7-5-4-6-9(10)13-2/h4-7H,3,8H2,1-2H3
• InChI Key： IAOCQPNWADKMAG-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=CC=C1S(CCC)(=O)=O

Additional information on 1-methoxy-2-(propane-1-sulfonyl)benzene

Introduction to 1-methoxy-2-(propane-1-sulfonyl)benzene (CAS No. 1354960-77-2)

1-methoxy-2-(propane-1-sulfonyl)benzene, identified by its Chemical Abstracts Service number 1354960-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a methoxy group and a propane-1-sulfonyl moiety attached to a benzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic applications.

The molecular structure of 1-methoxy-2-(propane-1-sulfonyl)benzene consists of a benzene ring substituted at the 1-position with a methoxy group (-OCH₃) and at the 2-position with a propane-1-sulfonyl group (-SO₂CH₂CH₃). This arrangement imparts distinct reactivity and solubility characteristics, making it useful in various chemical transformations. The presence of both electron-donating (methoxy) and electron-withdrawing (sulfonyl) groups enhances its utility as a building block in the synthesis of more complex molecules.

In recent years, 1-methoxy-2-(propane-1-sulfonyl)benzene has been explored for its potential applications in drug discovery and development. Its structural features suggest compatibility with biological targets, particularly in the design of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs, aiming to improve pharmacological properties such as solubility, bioavailability, and target specificity. The compound’s ability to undergo selective functionalization has made it a focal point in medicinal chemistry efforts.

One of the most compelling aspects of 1-methoxy-2-(propane-1-sulfonyl)benzene is its role in the synthesis of advanced materials. The sulfonyl group, in particular, contributes to enhanced thermal stability and mechanical strength when incorporated into polymer matrices. This has led to investigations into its use as an additive or monomer in high-performance polymers, coatings, and adhesives. The methoxy group further aids in improving material properties by facilitating cross-linking reactions and enhancing compatibility with other polymer chains.

The pharmaceutical industry has also shown interest in 1-methoxy-2-(propane-1-sulfonyl)benzene due to its potential as a precursor for antifungal and anti-inflammatory agents. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against certain pathogens by interfering with essential metabolic pathways. The versatility of its functional groups allows for further modifications that can fine-tune biological activity, making it an attractive candidate for lead optimization programs.

From a synthetic chemistry perspective, 1-methoxy-2-(propane-1-sulfonyl)benzene serves as a versatile intermediate for constructing more complex aromatic systems. Its reactivity with nucleophiles and electrophiles enables the formation of diverse molecular architectures, including heterocyclic compounds and macrocycles. These derivatives are being explored for their potential in catalysis, ligand design, and as components in organic electronic devices.

The environmental impact of using 1-methoxy-2-(propane-1-sulfonyl)benzene has also been considered in recent research. Studies have focused on developing sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize processes involving this compound, ensuring that its production aligns with ecological standards while maintaining high yields and purity.

Future directions for research on 1-methoxy-2-(propane-1-sulfonyl)benzene include exploring its applications in nanotechnology and biomedicine. The compound’s ability to form stable complexes with metal ions suggests potential uses in catalytic systems and drug delivery systems. Additionally, its incorporation into nanostructured materials could lead to innovative solutions for drug administration and diagnostics.

In conclusion, 1-methoxy-2-(propane-1-sulfonyl)benzene (CAS No. 1354960-77-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it invaluable for pharmaceutical synthesis, material science advancements, and environmental applications. As research continues to uncover new possibilities for this compound, its role in modern chemistry is likely to expand even further.